2-(3-Ethyl-7,7-dimethyl-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethanamine

• Molecular Formula: C13H23N3
• Molecular Weight: 221.34 g/mol
• IUPAC Name: 2-(3-ethyl-7,7-dimethyl-5,6-dihydro-4H-indazol-2-yl)ethanamine
• InChI: InChI=1S/C13H23N3/c1-4-11-10-6-5-7-13(2,3)12(10)15-16(11)9-8-14/h4-9,14H2,1-3H3
• InChI Key: HQLWPRMLQRWUPL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2CCCC(C2=NN1CCN)(C)C

Description

2-(3-Ethyl-7,7-dimethyl-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethanamine is a synthetic indazole derivative characterized by a tetrahydroindazole core fused with a cyclohexene ring. The compound features a 3-ethyl substituent, 7,7-dimethyl groups, and an ethanamine side chain. Indazoles are known for diverse biological activities, including antioxidant, anti-inflammatory, and receptor-binding properties, making this compound a candidate for further investigation .

Biological Activity

The compound 2-(3-Ethyl-7,7-dimethyl-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethanamine is a member of the indazole family, which has garnered attention due to its potential biological activities. Research on this compound is still emerging, but preliminary studies suggest various pharmacological properties that could be beneficial in therapeutic applications.

Chemical Structure and Properties

The molecular formula for 2-(3-Ethyl-7,7-dimethyl-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethanamine is $C_{13}H_{18}N_2$, with a molecular weight of approximately 206.30 g/mol. The compound features a tetrahydroindazole core which is known for its diverse biological activities.

Anticancer Activity

Recent studies have indicated that compounds with similar structural motifs exhibit significant anticancer properties. For instance, indazole derivatives have shown promising results against various cancer cell lines. A comparative analysis of the growth inhibitory effects of related compounds demonstrated that those with a tetrahydroindazole structure often possess lower IC50 values against breast cancer cell lines (e.g., MCF-7) and cervical cancer (e.g., HeLa) cells .

Compound	Cell Line	IC50 (µM)
Indazole Derivative A	MCF-7	3.18 ± 0.11
Indazole Derivative B	HeLa	8.12 ± 0.43
2-(3-Ethyl-7,7-dimethyl...)	TBD	TBD

Neuroprotective Effects

In neuropharmacological studies, compounds similar to 2-(3-Ethyl-7,7-dimethyl...) have demonstrated neuroprotective effects by modulating neurotransmitter systems and exhibiting antioxidant properties. These findings suggest potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Antimicrobial Activity

Preliminary investigations into the antimicrobial properties of related indazole compounds have shown efficacy against various bacterial strains. The mechanism often involves the inhibition of bacterial growth through disruption of cell membrane integrity and interference with metabolic processes.

The biological activity of 2-(3-Ethyl-7,7-dimethyl...) can be attributed to its ability to interact with specific molecular targets within cells:

• Kinase Inhibition : Similar compounds have been shown to inhibit kinase activity, affecting pathways involved in cell proliferation and survival.
• Receptor Modulation : The compound may act on neurotransmitter receptors or other membrane-bound proteins, influencing signaling pathways critical for cellular function.

Case Studies

A recent study focused on synthesizing novel indazole derivatives for targeting specific kinases involved in cancer progression. The study highlighted the importance of structure-activity relationships (SAR) in optimizing the anticancer efficacy of these compounds .

Scientific Research Applications

Pharmaceutical Applications

1.1. Ophthalmic Diseases

Research indicates that indazole compounds similar to 2-(3-Ethyl-7,7-dimethyl-4,5,6,7-tetrahydro-2H-indazol-2-yl)ethanamine can modulate and inhibit the progression of ophthalmic diseases. These compounds are being investigated for their ability to treat conditions such as age-related macular degeneration and diabetic retinopathy by regulating angiogenesis and cell proliferation .

1.2. Cancer Treatment

Indazole derivatives have shown promise in cancer therapy. They are believed to inhibit specific protein kinases involved in tumor growth and metastasis. The efficacy of these compounds in preclinical models suggests they may serve as potential agents in cancer treatment protocols .

Table 1: Summary of Research Findings on Indazole Compounds

Study Reference	Application Area	Findings
	Ophthalmic Diseases	Indazole compounds inhibit angiogenesis in models of age-related macular degeneration.
	Cancer Treatment	Demonstrated inhibition of protein kinases linked to tumor growth in vitro.
	Drug Development	Explored the synthesis of indazole derivatives with enhanced potency against specific cancer cell lines.

Potential Side Effects and Considerations

While the therapeutic applications are promising, it is essential to consider potential side effects associated with indazole compounds. Toxicological studies are necessary to assess the safety profile of these compounds before they can be used clinically.

Comparison with Similar Compounds

Key Observations:

Structural Variations: The target compound distinguishes itself with 7,7-dimethyl and 3-ethyl groups on the indazole core, which are absent in the analogs from and . These substituents likely enhance steric bulk and lipophilicity compared to simpler methyl or ethyl derivatives.

Biological Activity :

• The fluorophenyl-substituted derivative (3f) in demonstrates moderate antioxidant activity in DPPH and ABTS assays, suggesting that aryl substituents may enhance radical scavenging capacity . The absence of such groups in the target compound implies divergent biological profiles.
• NBOMe compounds (), though structurally distinct (phenethylamine core), share an ethanamine moiety. Their high potency and toxicity highlight the role of amine side chains in modulating activity, a feature relevant to the target compound’s design .

The molecular weight of the target compound (221.34) exceeds that of simpler derivatives (165.24), which may influence pharmacokinetics such as absorption and distribution .

Methodological Considerations

Structural elucidation of indazole derivatives often relies on single-crystal X-ray diffraction (e.g., ’s compound 3e) and software suites like SHELX and WinGX for data refinement . These tools ensure accurate determination of substituent geometry and stereochemistry, critical for structure-activity relationship (SAR) studies.